Cas no 61776-60-1 (2-Ethylhexyl Tetrabromophthalate)

• Product Name: 2-Ethylhexyl Tetrabromophthalate
• CAS No: 61776-60-1
• MF: C₁₆H₁₈Br₄O₄
• MW: 593.927722454071
• CID: 466536
• Update Time: 2025-06-07

2-Ethylhexyl Tetrabromophthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 3,4,5,6-tetrabromo-, mono(2-ethylhexyl)ester
• 2-ethylhexyl half-ester of tetrabromophthalic anhydride
• 2-Ethylhexyl TetrabroMophthalate
• 2-Ethylhexyl Tetrabromophthalate

• Inchi： 1S/C16H18Br4O4/c1-3-5-6-8(4-2)7-24-16(23)10-9(15(21)22)11(17)13(19)14(20)12(10)18/h8H,3-7H2,1-2H3,(H,21,22)
• InChI Key： VPAAZTQOJLVWLA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(C(=O)O)=C1C(=O)OCC(CC)CCCC)Br)Br)Br

Additional information on 2-Ethylhexyl Tetrabromophthalate

Introduction to 2-Ethylhexyl Tetrabromophthalate (CAS No. 61776-60-1)

2-Ethylhexyl Tetrabromophthalate (CAS No. 61776-60-1) is a brominated flame retardant that has gained significant attention in the chemical and materials science communities due to its unique properties and applications. This compound is widely used in various industries, including plastics, textiles, and electronics, to enhance the fire resistance of materials. In this comprehensive introduction, we will delve into the chemical structure, physical properties, applications, and recent research developments surrounding 2-Ethylhexyl Tetrabromophthalate.

The chemical structure of 2-Ethylhexyl Tetrabromophthalate is characterized by a phthalate backbone with four bromine atoms and an ethylhexyl group. The molecular formula is C₁₄H₁₈Br₄O₄, and its molecular weight is approximately 498.9 g/mol. The presence of bromine atoms significantly enhances the compound's flame-retardant properties by releasing bromine radicals during combustion, which can interrupt the chain reaction of fire propagation.

In terms of physical properties, 2-Ethylhexyl Tetrabromophthalate is a white crystalline solid at room temperature with a melting point ranging from 135°C to 140°C. It is insoluble in water but soluble in organic solvents such as acetone, ethanol, and toluene. These solubility characteristics make it suitable for various industrial applications where it can be easily incorporated into different materials.

The primary application of 2-Ethylhexyl Tetrabromophthalate is as a flame retardant in polymeric materials. It is commonly used in polyvinyl chloride (PVC), polyethylene (PE), and polypropylene (PP) to improve their fire resistance. When added to these polymers, 2-Ethylhexyl Tetrabromophthalate can significantly reduce the rate of heat release and delay the onset of combustion, thereby enhancing the safety of the final products.

Beyond its use in plastics, 2-Ethylhexyl Tetrabromophthalate has also found applications in textiles and electronics. In textiles, it can be incorporated into fibers and fabrics to provide flame retardancy without compromising the material's comfort or appearance. In electronics, it is used in circuit boards and other components to prevent fires caused by electrical malfunctions.

Recent research has focused on understanding the environmental and health impacts of brominated flame retardants like 2-Ethylhexyl Tetrabromophthalate. Studies have shown that while these compounds are effective at preventing fires, they can persist in the environment and may have potential health effects if not properly managed. Therefore, ongoing efforts are being made to develop more sustainable and environmentally friendly alternatives.

In a study published in the journal "Environmental Science & Technology," researchers investigated the biodegradation potential of various brominated flame retardants, including 2-Ethylhexyl Tetrabromophthalate. The results indicated that while some degradation occurs under certain conditions, further research is needed to optimize biodegradation processes and minimize environmental impact.

Another area of interest is the development of more efficient methods for incorporating 2-Ethylhexyl Tetrabromophthalate into materials without affecting their mechanical properties. A recent study published in "Polymer Engineering & Science" explored the use of nanotechnology to enhance the dispersion and effectiveness of flame retardants in polymer composites. The findings suggested that nanoscale additives could improve the performance of 2-Ethylhexyl Tetrabromophthalate-based flame retardants while maintaining or even enhancing the mechanical strength of the materials.

In conclusion, 2-Ethylhexyl Tetrabromophthalate (CAS No. 61776-60-1) is a versatile and effective flame retardant with a wide range of applications in various industries. While its use continues to be valuable for enhancing fire safety, ongoing research aims to address environmental concerns and develop more sustainable alternatives. As new technologies and methodologies emerge, the future of flame retardants like 2-Ethylhexyl Tetrabromophthalate looks promising, ensuring continued innovation and improvement in material safety.